Cas no 86240-40-6 (2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide)

• Product Name: 2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
• CAS No: 86240-40-6
• MF: C₅H₁₁IN₂S
• MW: 258.123711824417
• MDL: MFCD03427542
• CID: 725804
• PubChem ID: 24201677
• Update Time: 2024-01-31

2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-(ethylthio)-4,5-dihydro-, hydriodide (1:1)
• 2-ethylsulfanyl-4,5-dihydro-1H-imidazole,hydroiodide
• 2-ETHYLTHIO-2-IMIDAZOLINE HYDROIODIDE
• 2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide
• 2-(Ethylthio)-4,5-dihydro-1h-imidazole hydroiodide

• MDL： MFCD03427542
• Inchi： 1S/C5H10N2S.HI/c1-2-8-5-6-3-4-7-5;/h2-4H2,1H3,(H,6,7);1H
• InChI Key： IPRNMFUSZFMREG-UHFFFAOYSA-N
• SMILES： C1(=NCCN1)SCC.I

Computed Properties

• Exact Mass: 257.968762
• Monoisotopic Mass: 257.968762
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 24.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 112-114 °C
• Boiling Point: 205.4±23.0 °C at 760 mmHg
• Flash Point: 78.0±22.6 °C
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

2-(Ethylsulfanyl)-4,5-dihydro-1H-imidazole hydroiodide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)